Cas no 213027-19-1 (Cipralisant)

• Product Name: Cipralisant
• CAS No: 213027-19-1
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 1404506
• PubChem ID: 6450823
• Update Time: 2025-10-29

Cipralisant Chemical and Physical Properties

Names and Identifiers

• 5-[2-(5,5-dimethylhex-1-yn-1-yl)cyclopropyl]-1H-imidazole
• 1H-imidazole, 4-[2-(5,5-dimethyl-1-hexyn-1-yl)cyclopropyl]-
• 4-(2-(5,5-dimethylhex-1-ynyl)cyclopropyl)imidazole
• 4-[2-(5,5-dimethylhex-1-yn-1-yl)cyclopropyl]-1H-imidazole
• 5-[2-(5,5-dimethylhex-1-ynyl)cyclopropyl]-1H-imidazole
• Cipralisant
• CVKJAXCQPFOAIN-VXGBXAGGSA-N
• 4-[(1R,2R)-2-(5,5-dimethylhex-1-ynyl)cyclopropyl]-3H-imidazole
• GT-2331
• Cipralisant [INN]
• CS-0027076
• 4-((1R,2R)-2-(5,5-Dimethylhex-1-ynyl)cyclopropyl)-1H-imidazole
• GTPL1244
• AKOS040741554
• 4-[(1R,2R)-2-(5,5-Dimethyl-hex-1-ynyl)-cyclopropyl]-1H-imidazole
• (1R,2R)-4-(2-(5,5-dimethylhex-1-inyl)-cyclopropyl)imidazol
• 1H-IMIDAZOLE, 5-((1R,2R)-2-(5,5-DIMETHYL-1-HEXYN-1-YL)CYCLOPROPYL)-
• HY-106993
• 5-[(1R,2R)-2-(5,5-dimethylhex-1-ynyl)cyclopropyl]-1H-imidazole
• DA-72233
• UNII-309713XSKW
• MS-23190
• CHEMBL278462
• Q909387
• BDBM50222968
• Cipralisant, (-)-
• BDBM50074629
• 5-((1R,2R)-2-(5,5-DIMETHYL-1-HEXYN-1-YL)CYCLOPROPYL)-1H-IMIDAZOLE
• DTXSID501318142
• 309713XSKW
• (1R,2R)-4-(2-(5,5-Dimethylhex-1-ynyl)cyclopropyl)imidazole
• G13506
• 213027-19-1
• (-)-GT-2331
• SCHEMBL7069804
• 4-((1R,2R)-2-(5,5-dimethylhex-1-ynyl)cyclopropyl)-3H-imidazole
• cipralisantum

• Inchi： 1S/C14H20N2/c1-14(2,3)7-5-4-6-11-8-12(11)13-9-15-10-16-13/h9-12H,5,7-8H2,1-3H3,(H,15,16)/t11-,12-/m1/s1
• InChI Key： CVKJAXCQPFOAIN-VXGBXAGGSA-N
• SMILES： N1C=NC=C1[C@@H]1C[C@H]1C#CCCC(C)(C)C

Computed Properties

• Exact Mass: 216.1628
• Monoisotopic Mass: 216.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68

Cipralisant Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Cipralisant

Exploring Cipralisant (CAS No. 213027-19-1): A Comprehensive Overview of Its Properties and Applications

Cipralisant (CAS No. 213027-19-1) is a compound of significant interest in the field of pharmaceutical research and development. Known for its potential therapeutic applications, this molecule has garnered attention due to its unique chemical structure and biological activity. Researchers and industry professionals are increasingly exploring its role in addressing various health conditions, making it a hot topic in modern drug discovery.

The chemical properties of Cipralisant contribute to its versatility in medical applications. With a molecular formula that allows for selective binding to specific receptors, this compound exhibits promising pharmacological effects. Its mechanism of action is often linked to modulation of key biological pathways, which has led to investigations into its use for neurological and metabolic disorders. The growing interest in personalized medicine and targeted therapies has further amplified the relevance of compounds like Cipralisant in contemporary research.

In recent years, the demand for Cipralisant CAS 213027-19-1 has risen significantly, particularly in academic and pharmaceutical laboratories. This surge can be attributed to its potential in developing novel treatments for conditions that currently lack effective therapies. Researchers are particularly interested in its ability to interact with central nervous system receptors, which could pave the way for innovative approaches to managing complex neurological conditions.

The synthesis and characterization of Cipralisant involve sophisticated chemical processes that ensure high purity and consistency. Pharmaceutical companies specializing in small molecule development often prioritize this compound due to its favorable pharmacokinetic profile. The stability and solubility characteristics of Cipralisant 213027-19-1 make it particularly suitable for various formulation strategies, addressing one of the key challenges in drug development.

Market analysis indicates that Cipralisant research chemicals are experiencing growing demand across North America, Europe, and Asia. This trend aligns with the global focus on neuropharmacology advancements and the search for compounds that can cross the blood-brain barrier effectively. The compound's potential applications in cognitive enhancement and mood regulation have made it a subject of numerous preclinical studies, with some showing promising results in animal models.

Quality control standards for Cipralisant CAS No. 213027-19-1 are stringent, with manufacturers implementing rigorous testing protocols to ensure batch-to-batch consistency. Analytical techniques such as HPLC and mass spectrometry are routinely employed to verify the compound's purity and identity. These quality assurance measures are critical for researchers who require reliable materials for their investigations into the compound's biological effects.

The future prospects for Cipralisant appear bright, with ongoing research exploring its potential in various therapeutic areas. As understanding of its molecular interactions deepens, new applications may emerge that could revolutionize treatment approaches for challenging medical conditions. The compound's unique characteristics position it as a valuable asset in the quest for innovative pharmaceutical solutions.

For researchers interested in Cipralisant suppliers or Cipralisant pricing, it's important to note that availability may vary depending on current research demand and production capacity. Many suppliers offer this compound in various quantities, from milligram scales for preliminary research to larger quantities for comprehensive studies. The global pharmaceutical market continues to monitor developments related to this compound, as its potential therapeutic applications could have significant commercial implications.

In conclusion, Cipralisant (213027-19-1) represents an exciting area of research in modern pharmacology. Its unique properties and potential applications make it a compound worth watching as scientific understanding progresses. Whether for academic research or pharmaceutical development, this molecule offers numerous possibilities that could contribute to important medical advancements in the coming years.